Cas no 1118786-95-0 (7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride)
7-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride is a versatile heterocyclic sulfonyl chloride derivative with significant potential in pharmaceutical and agrochemical synthesis. Its key structural features include a tetrahydroquinoline core, a reactive sulfonyl chloride group at the 6-position, and a fluoro substituent at the 7-position, which enhances its binding affinity and metabolic stability. The compound serves as a valuable intermediate for constructing sulfonamide-based molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its electron-withdrawing fluoro group improves lipophilicity and bioavailability, while the sulfonyl chloride moiety enables efficient derivatization. This compound exhibits excellent reactivity in nucleophilic substitution reactions, making it suitable for medicinal chemistry applications where precise structural modifications are required.
1118786-95-0 structure
Product Name:7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride
CAS No:1118786-95-0
MF:C9H7ClFNO3S
MW:263.673183679581
CID:4572193
PubChem ID:43457407
Update Time:2025-07-02
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride
- 6-Quinolinesulfonyl chloride, 7-fluoro-1,2,3,4-tetrahydro-2-oxo-
- G56799
- 7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonylchloride
- EN300-41966
- 7-fluoro-2-oxo-3,4-dihydro-1H-quinoline-6-sulfonyl chloride
- AKOS009493282
- 1118786-95-0
-
- Inchi: 1S/C9H7ClFNO3S/c10-16(14,15)8-3-5-1-2-9(13)12-7(5)4-6(8)11/h3-4H,1-2H2,(H,12,13)
- InChI Key: JAVJJVPJXZDEIC-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(S(Cl)(=O)=O)C(F)=C2)CCC1=O
Computed Properties
- Exact Mass: 262.9819201g/mol
- Monoisotopic Mass: 262.9819201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 71.6Ų
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B435585-10mg |
7-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl Chloride |
1118786-95-0 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B435585-50mg |
7-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl Chloride |
1118786-95-0 | 50mg |
$ 160.00 | 2022-06-01 | ||
| TRC | B435585-100mg |
7-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl Chloride |
1118786-95-0 | 100mg |
$ 250.00 | 2022-06-01 | ||
| Chemenu | CM421241-250mg |
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride |
1118786-95-0 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM421241-500mg |
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride |
1118786-95-0 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM421241-1g |
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride |
1118786-95-0 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-41966-0.05g |
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride |
1118786-95-0 | 95% | 0.05g |
$135.0 | 2023-02-10 | |
| Enamine | EN300-41966-0.1g |
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride |
1118786-95-0 | 95% | 0.1g |
$202.0 | 2023-02-10 | |
| Enamine | EN300-41966-0.25g |
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride |
1118786-95-0 | 95% | 0.25g |
$288.0 | 2023-02-10 | |
| Enamine | EN300-41966-0.5g |
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride |
1118786-95-0 | 95% | 0.5g |
$480.0 | 2023-02-10 |
7-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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